N-(1-methyltetrazol-5-yl)acetamide
Overview
Description
“N-(1-methyltetrazol-5-yl)acetamide” is a chemical compound with the molecular formula C4H7N5O . It is a derivative of acetamide .
Synthesis Analysis
The synthesis of “N-(1-methyltetrazol-5-yl)acetamide” involves the reaction of 3-methyl-5-trinitromethyltetrazolо[1,5-а][1, 3, 5]triazin-7-one with water. This leads to the opening of the 1,3,5-triazine ring and preservation of the trinitromethyl group in the product . Another method involves the transformation of NH2 and MeCONH substituents already present in the starting material .Molecular Structure Analysis
The molecular structure of “N-(1-methyltetrazol-5-yl)acetamide” consists of a tetrazole ring attached to an acetamide group .Chemical Reactions Analysis
The chemical reactions of “N-(1-methyltetrazol-5-yl)acetamide” are typical of N, N-disubstituted amides . Hydrolysis of the acyl-N bond occurs in the presence of acids .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(1-methyltetrazol-5-yl)acetamide” include its molecular weight, density, melting point, and boiling point .Scientific Research Applications
Peptoid Synthesis
“N-(1-methyltetrazol-5-yl)acetamide” has been used in the synthesis of a novel cyclic peptoid . A solid phase synthesis of a cyclic peptoid bearing (1 H -tetrazol-5-yl)methyl as N-substituent has been developed employing the monomer approach . This shows the compound’s potential in the field of peptoid synthesis.
Biological Applications
The compound has shown promise for biological applications due to the incorporation of a wide variety of functionalities . The enhanced proteolytic stability and increased cellular permeability relative to α-peptides are the important attributes that hold potential for their use as tools to study biomolecular interactions and for therapeutic applications .
Anti-Cancer Potential
Molecular docking analysis demonstrated a potent interaction between 2,2’-(5,5’-(1,4-phenylene)bis(1H-tetrazole-5,1-diyl))bis-N-(2,4-dinitrophenyl) acetamides and TP53 and NF-KAPPA-B with binding energies of − 11.8 kJ/mol and − 10.9 kJ/mol for TP53 and NF-KAPPA-B, respectively . This indicates the compound’s potential as a therapeutic agent against these proteins.
Energetic Materials
Theoretical studies of oxygen balance and nitrogen percentage suggest that these molecules can be utilized as energetic materials . This shows the compound’s potential in the field of energetic materials.
Metabolism Study
The compound has been used in the study of metabolism of chloroacetamide herbicides in human and rat liver microsomes. This shows the compound’s potential in the field of metabolism studies.
High-Energy Compound Synthesis
The compound “N-(1-methyltetrazol-5-yl)trinitroacetimidamide” is of interest as a high-energy compound . This shows the compound’s potential in the field of high-energy compound synthesis.
Future Directions
Mechanism of Action
Target of Action
N-(1-methyltetrazol-5-yl)acetamide is a biologically active compound in the tetrazole series . The primary target of this compound is the fungal enzyme cytochrome P450 . This enzyme plays a crucial role in the biosynthesis of sterols, which are essential components of fungal cell membranes .
Mode of Action
The compound interacts with its target, the cytochrome P450 enzyme, by inhibiting its activity . This inhibition disrupts the biosynthesis of sterols, leading to alterations in the fungal cell membrane . The high degree of selectivity for this enzyme is believed to have a positive effect on the compound’s toxicity in comparison with known fungicidal preparations of the azole class .
Biochemical Pathways
The affected pathway is the sterol biosynthesis pathway in fungi . By inhibiting the cytochrome P450 enzyme, N-(1-methyltetrazol-5-yl)acetamide disrupts this pathway, leading to a deficiency in essential sterols. This deficiency can cause changes in the permeability and fluidity of the fungal cell membrane, affecting its function and viability .
Result of Action
The molecular and cellular effects of N-(1-methyltetrazol-5-yl)acetamide’s action primarily involve the disruption of fungal cell membrane function due to the inhibition of sterol biosynthesis . This can lead to the death of the fungal cells, providing the compound with its antifungal properties .
properties
IUPAC Name |
N-(1-methyltetrazol-5-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N5O/c1-3(10)5-4-6-7-8-9(4)2/h1-2H3,(H,5,6,8,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTLDKJFDNEKCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=NN1C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50300648 |
Source
|
| Record name | n-(1-methyl-1h-tetrazol-5-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50300648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methyltetrazol-5-yl)acetamide | |
CAS RN |
6154-02-5 |
Source
|
| Record name | NSC138013 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=138013 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | n-(1-methyl-1h-tetrazol-5-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50300648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-Dimethylpyrazolo[1,5-A]pyrimidin-7-OL](/img/structure/B3385106.png)
![Phenol, 3-[2-(methylamino)ethyl]-, hydrobromide](/img/structure/B3385122.png)
![Propanoyl chloride, 3-[(2-chloroethyl)sulfonyl]-](/img/structure/B3385167.png)
![2-Oxabicyclo[2.2.2]octane-3-carboxylic acid](/img/structure/B3385206.png)